Cas no 99643-40-0 (2,2'-Spirobi[naphtho[2,3-d]-1,3-dithiole](9CI))

• Product Name: 2,2'-Spirobi[naphtho[2,3-d]-1,3-dithiole](9CI)
• CAS No: 99643-40-0
• MF: C₂₁H₁₂S₄
• MW: 392.579979896545
• CID: 816055
• PubChem ID: 145345
• Update Time: 2025-04-19

2,2'-Spirobi[naphtho[2,3-d]-1,3-dithiole](9CI) Chemical and Physical Properties

Names and Identifiers

• 2,2'-Spirobi[naphtho[2,3-d]-1,3-dithiole](9CI)
• 2,2'-spirobi[benzo[f][1,3]benzodithiole]
• 2,2'-spirobi-1,3-dithiole>
• 99643-40-0
• 2,2'-Spirobi[naphtho[2,3-d]-1,3-dithiole
• DTXSID70244176
• 2,2'-Spirobi(naphtho(2,3-d)-1,3-dithiole

• Inchi： 1S/C21H12S4/c1-2-6-14-10-18-17(9-13(14)5-1)22-21(23-18)24-19-11-15-7-3-4-8-16(15)12-20(19)25-21/h1-12H
• InChI Key： MLQRXZIYLIVLCG-UHFFFAOYSA-N
• SMILES： S1C2C=C3C=CC=CC3=CC=2SC21SC1C=C3C=CC=CC3=CC=1S2

Computed Properties

• Exact Mass: 391.982
• Monoisotopic Mass: 391.982
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 0
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.9
• Topological Polar Surface Area: 101Ų

Experimental Properties

• Density: 1.56
• Boiling Point: 626.4°Cat760mmHg
• Flash Point: 474.6°C
• Refractive Index: 1.924